Cas no 1040656-16-3 (2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyethyl)acetamide)

2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyethyl)acetamide structure
1040656-16-3 structure
Product Name:2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyethyl)acetamide
CAS No:1040656-16-3
MF:C14H16ClN3O2S
MW:325.813740730286
CID:5826457
PubChem ID:27377948
Update Time:2024-01-16

2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-N-(2-methoxyethyl)acetamide
    • 2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyethyl)acetamide
    • VU0642990-1
    • 1040656-16-3
    • F5382-0831
    • AKOS024508220
    • 2-(2-((3-chlorophenyl)amino)thiazol-4-yl)-N-(2-methoxyethyl)acetamide
    • Inchi: 1S/C14H16ClN3O2S/c1-20-6-5-16-13(19)8-12-9-21-14(18-12)17-11-4-2-3-10(15)7-11/h2-4,7,9H,5-6,8H2,1H3,(H,16,19)(H,17,18)
    • InChI Key: NKRVHPJBEYJHSB-UHFFFAOYSA-N
    • SMILES: C(NCCOC)(=O)CC1=CSC(NC2=CC=CC(Cl)=C2)=N1

Computed Properties

  • Exact Mass: 325.0651756g/mol
  • Monoisotopic Mass: 325.0651756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 91.5Ų

2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyethyl)acetamide Pricemore >>

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